Cas no 1261480-16-3 (3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene)

• Product Name: 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene
• CAS No: 1261480-16-3
• MF: C₈H₄ClF₅O
• MW: 246.561779022217
• CID: 4985129
• Update Time: 2025-08-05

3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene

• Inchi： 1S/C8H4ClF5O/c9-6-3-4(15-8(12,13)14)1-2-5(6)7(10)11/h1-3,7H
• InChI Key： DHHPRIMPGUHCOD-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene

Comprehensive Overview of 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261480-16-3)

3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene (CAS No. 1261480-16-3) is a fluorinated aromatic compound widely utilized in advanced chemical synthesis and material science. Its unique structural features, including the difluoromethyl and trifluoromethoxy groups, make it a valuable intermediate in pharmaceuticals, agrochemicals, and specialty materials. The compound's high thermal stability and lipophilicity have garnered significant attention from researchers exploring novel applications in drug design and organic electronics.

In recent years, the demand for fluorinated benzene derivatives like 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene has surged due to their role in developing next-generation therapeutics. The trifluoromethoxy group in particular enhances metabolic stability, a critical factor addressed in AI-driven drug discovery platforms. This aligns with trending searches such as "fluorine in medicinal chemistry" and "CF3O group applications," reflecting industry interest in bioisosteric replacements for improved pharmacokinetics.

The synthesis of CAS 1261480-16-3 typically involves electrophilic aromatic substitution followed by halogen-exchange reactions, a process frequently optimized using continuous flow chemistry—a hot topic in green chemistry forums. Analytical characterization via NMR spectroscopy (particularly ¹⁹F-NMR) and HPLC-MS confirms the compound's purity, crucial for applications requiring high-precision intermediates. These methodologies are often searched alongside terms like "fluorine NMR interpretation" and "HPLC method development."

Material scientists value 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene for its potential in organic semiconductors, where its electron-withdrawing substituents modulate charge transport properties. This connects to trending research on "fluorinated OLED materials" and "dielectric materials for flexible electronics." The compound's low polarizability also makes it relevant to studies on hydrophobic coatings, a subject gaining traction in nanotechnology discussions.

From a regulatory perspective, proper handling of 1261480-16-3 requires standard organic synthesis precautions. While not classified as hazardous under major chemical inventories, its halogenated structure necessitates proper waste disposal protocols—a concern frequently raised in ESG-focused manufacturing queries. The compound's environmental fate data remains an active area of study, particularly regarding fluorine persistence in ecological systems.

Commercial availability of 3-Chloro-4-(difluoromethyl)(trifluoromethoxy)benzene has expanded with the growth of custom fluorination services. Suppliers often highlight its use in cross-coupling reactions (e.g., Suzuki-Miyaura couplings) for constructing complex polyfluorinated architectures. This intersects with frequent search terms like "fluorinated building blocks catalog" and "Pd-catalyzed fluorobenzene reactions."

Future applications may exploit the compound's hydrogen-bonding acceptor capacity in supramolecular chemistry or its potential as a radical scavenger. These directions align with emerging interests in "fluorine in catalysis" and "stable radical materials," demonstrating how CAS 1261480-16-3 continues to enable innovation across multiple scientific disciplines.